Cas no 17990-43-1 (12-oleanen-28-oic acid)

12-oleanen-28-oic acid structure

Product Name:12-oleanen-28-oic acid

CAS No:17990-43-1

Molecular Formula:C₃₀H₄₈O₂

Molecular Weight:440.701

CID:2038035

PubChem ID:14208454

12-oleanen-28-oic acid Properties

Names and Identifiers

- 12-oleanen-28-oic acid
- 3-dehydroxy-oleanolic acid
- 3-deoxyoleanolic acid
- olean-12-en-28-oic acid
- oleanan-12-en-28-oic acid
- oleanic acid
- oleanoic acid
- SCHEMBL178210
- BDBM50246736
- DTXSID201313943
- (4aS,6aS,6bR,8aS,12aS,12bR,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,12b,13,14b-icosahydropicene-4a-carboxylic acid
- (4aS,6aR,6aS,6bR,8aS,12aS,14bS)-2,2,6a,6b,9,9,12a-heptamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
- 17990-43-1
- CHEMBL472896
- AMY31586
- +Expand
- InChIKey： MXEMKMNFLXVQBW-CDNBJWEZSA-N
- Inchi： InChI=1S/C30H48O2/c1-25(2)15-17-30(24(31)32)18-16-28(6)20(21(30)19-25)9-10-23-27(5)13-8-12-26(3,4)22(27)11-14-29(23,28)7/h9,21-23H,8,10-19H2,1-7H3,(H,31,32)/t21-,22-,23+,27-,28+,29+,30-/m0/s1
- SMILES： CC1(CCC2(CCC3(C(=CCC4C3(CCC5C4(CCCC5(C)C)C)C)C2C1)C)C(=O)O)C

Computed Properties

Exact Mass: 440.365430770g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 440.365430770g/mol
Heavy Atom Count: 32
Complexity: 851
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9
Topological Polar Surface Area: 37.3Å²

12-oleanen-28-oic acid Related Literature

1. Rapid detection and characterization of the major chemical constituents in Akebia quinata by high performance liquid chromatography coupled to electrospray ionization and quadrupole time-of-flight mass spectrometry

Yun Ling,Yaping Zhang,Yu Zhou,Dengzhao Jiang,Lingling Xu,Liang Liao Anal. Methods 2016 8 2634
2. The profiling of bioactives in Akebia trifoliata pericarp and metabolites, bioavailability and in vivo anti-inflammatory activities in DSS-induced colitis mice

Xiaoya Wang,Ningxiang Yu,Hailong Peng,Zhenying Hu,Yong Sun,Xuemei Zhu,Li Jiang,Hua Xiong Food Funct. 2019 10 3977
3. Triterpenoids

Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2008 25 794
4. Network pharmacology-based study of the mechanisms of action of anti-diabetic triterpenoids from Cyclocarya paliurus

Zixin Lin,Yingpeng Tong,Na Li,Ziping Zhu,Junmin Li RSC Adv. 2020 10 37168
5. The synthesis of non-steroidal anti-inflammatory drug (NSAID)–lantadene prodrugs as novel lung adenocarcinoma inhibitors via the inhibition of cyclooxygenase-2 (COX-2), cyclin D1 and TNF-α-induced NF-κB activation

Sharad Kumar Suthar,Hong Boon Lee,Manu Sharma RSC Adv. 2014 4 19283
6. Optical rotatory dispersion and circular dichroism. Part LXIII. Unsaturated triterpene 28-carboxylic acids and related compounds

J. D. Renwick,P. M. Scopes,S. Huneck J. Chem. Soc. C 1969 2544
7. Optical rotatory dispersion and circular dichroism. Part LXXI. Low temperature circular dichroism of some tertiary carboxylic acids

W. P. Mose,P. M. Scopes J. Chem. Soc. C 1971 1572
8. New pentacyclic triterpenoids isolated from Leptopus chinensis and their hepatoprotective activities on tert-butyl hydroperoxide-induced oxidative injury

Liping Long,Ye Yang,Tianliang Zhu,Xinxin Zhang,Shizhou Qi,Ting Liu,Kairu Song,Da Wang,Huiyuan Gao RSC Adv. 2021 11 12784
9. Discovery of 3-O-β-chacotriosyl oleanane-type triterpenes as H5N1 entry inhibitors

Gaopeng Song,Xintian Shen,Sumei Li,Hongzong Si,Yibin Li,Haiye Luan,Jihong Fan,Qianqian Liang,Shuwen Liu RSC Adv. 2015 5 39145
10. Synthesis and biological evaluation of oleanolic acid derivative–chalcone conjugates as α-glucosidase inhibitors

Chu Tang,Linhui Zhu,Yu Chen,Rui Qin,ZhiNan Mei,Jing Xu,Guangzhong Yang RSC Adv. 2014 4 10862

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